Cas no 267876-19-7 (1H-pyrrolo[2,3-c]pyridin-5-ylmethanamine)

• Product Name: 1H-pyrrolo[2,3-c]pyridin-5-ylmethanamine
• CAS No: 267876-19-7
• MF: C₈H₉N₃
• MW: 147.177160978317
• MDL: MFCD19207529
• CID: 247880
• PubChem ID: 15521900
• Update Time: 2025-04-19

1H-pyrrolo[2,3-c]pyridin-5-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-c]pyridine-5-methanamine
• 1H-pyrrolo[2,3-c]pyridin-5-ylmethanamine
• 1H-Pyrrolo[2,3-c]pyridine-5-methanamine(9CI)
• (2,3-dihydro-1H-pyrrolo[2,3-c]pyridin-5-yl)methanamine
• 1-(2,3-Dihydro-1H-pyrrolo[2,3-c]pyridin-5-yl)methanamine
• 1H-pyrrolo[2,3-c]pyridine-5-methanamine, 2,3-dihydro-
• SCHEMBL7216506
• 1H-pyrrolo[2, 3-c]pyridin-5-ylmethanamine
• 1-{1H-PYRROLO[2,3-C]PYRIDIN-5-YL}METHANAMINE
• 5-aminomethyl-6-azaindole
• 267876-19-7
• (1H-Pyrrolo[2,3-c]pyridin-5-yl)methanamine
• AKOS006364721
• EN300-298366
• AXCSAAHUNFWNFI-UHFFFAOYSA-N
• 1-(1H-Pyrrolo[2,3-c]pyridin-5-yl)methanamine
• {1H-pyrrolo[2,3-c]pyridin-5-yl}methanamine
• DTXSID30573611

• MDL： MFCD19207529
• Inchi： 1S/C8H9N3/c9-4-7-3-6-1-2-10-8(6)5-11-7/h1-3,5,10H,4,9H2
• InChI Key： AXCSAAHUNFWNFI-UHFFFAOYSA-N
• SMILES： N1C=CC2C=C(CN)N=CC1=2

Computed Properties

• Exact Mass: 147.07977
• Monoisotopic Mass: 147.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Density: 1.278
• Boiling Point: 296.3°C at 760 mmHg
• Flash Point: 133°C
• Refractive Index: 1.599
• PSA: 54.7
• LogP: 1.72190